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Compound of Interest

Compound Name: Thiophene-2-ethylamine

Cat. No.: B7724666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for

Thiophene-2-ethylamine (CAS No. 30433-91-1), a crucial building block in the synthesis of

pharmaceuticals and agrochemicals. Adherence to the following protocols is paramount to

ensure laboratory safety and environmental compliance.

Hazard Identification and Classification
Thiophene-2-ethylamine is classified as a hazardous chemical according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[1] It is crucial to

understand these hazards before handling the substance.

GHS Classification:
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Logical Diagram of GHS Hazard Classification

Caption: GHS Health Hazard Classifications for Thiophene-2-ethylamine.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Thiophene-2-ethylamine is

provided below.
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Property Value

Molecular Formula C₆H₉NS

Molecular Weight 127.21 g/mol

Appearance Colorless to pale yellow liquid[2]

Odor Strong, unpleasant, amine-like[2][5]

Boiling Point 200-202 °C at 750 mmHg[6][7]

Density 1.087 g/mL at 25 °C[7]

Flash Point 87 - 88 °C (closed cup)[6]

Solubility in Water Slightly soluble[6]

Solubility in Organic Solvents
Soluble in common organic solvents like ethanol

and ether[5]

Stability Stable under normal conditions[6]

Toxicological Information
Thiophene-2-ethylamine is harmful through oral, dermal, and inhalation routes of exposure.

While classified as Acute Toxicity Category 4 for these routes, specific quantitative toxicity data

such as LD50 (median lethal dose) and LC50 (median lethal concentration) values are not

readily available in the public domain. The toxicological properties have not been fully

investigated.[4]

Experimental Protocols for Hazard Assessment
The hazard classifications for skin and eye irritation are determined by standardized

experimental protocols, primarily the OECD Guidelines for the Testing of Chemicals.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
This guideline assesses the potential of a substance to cause skin irritation or corrosion.

Methodology:
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Test Animal: The albino rabbit is the preferred species.

Application: A single dose of 0.5 mL (for liquids) of the test substance is applied to a small

area of shaved skin (approximately 6 cm²) under a semi-occlusive patch.[2][7] Untreated skin

serves as a control.

Exposure Duration: The standard exposure period is 4 hours.[2][7]

Observation: After patch removal, the skin is examined for erythema (redness) and edema

(swelling) at 1, 24, 48, and 72 hours post-exposure.[2] Observations may continue for up to

14 days to assess the reversibility of the effects.[7]

Scoring: Skin reactions are scored using a standardized grading system. If corrosive effects

are observed, the test is terminated immediately.

OECD Guideline 405: Acute Eye Irritation/Corrosion
This guideline evaluates the potential for a substance to cause eye irritation or damage.

Methodology:

Test Animal: The albino rabbit is the recommended species.

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye. The other eye remains untreated and serves as a control.[8][9]

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.[9] The observation period can be extended up to 21 days

to determine the reversibility of any observed effects.

Scoring: Ocular lesions are scored according to a standardized system. The use of topical

anesthetics and systemic analgesics is recommended to minimize animal distress.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:
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Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mist.[4]

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE).

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[10]

Keep the container tightly closed.[4]

Store in a corrosives area.[4]

Refrigerated storage is recommended.[4]

Incompatible Materials: Acids and strong oxidizing agents.[4][8]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products may include nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2),

and sulfur oxides.[4][8]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Thiophene-2-ethylamine:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

exposure.
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Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[4]

PPE Selection Workflow

Required Personal Protective Equipment

Handling
Thiophene-2-ethylamine

Eye/Face Protection
(Goggles & Face Shield)

Always

Hand Protection
(Chemical-Resistant Gloves)Always

Body Protection
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Respiratory Protection
(Respirator if needed)

If ventilation
is inadequate

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) for Thiophene-2-ethylamine.

First Aid Measures
In case of exposure, immediate medical attention is required.[4]
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

immediate medical attention.[4]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Get immediate medical attention.[4]

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Get immediate medical attention.[4]

Ingestion
Do NOT induce vomiting. Clean mouth with

water. Call a physician immediately.[4]

First Aid Workflow

Exposure to
Thiophene-2-ethylamine

Eye Contact Skin Contact Inhalation Ingestion

Rinse eyes for 15 mins Wash with soap & water
Remove contaminated clothing

Move to fresh air
Provide oxygen if needed
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Rinse mouth

Seek Immediate
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Caption: First Aid Procedures for Thiophene-2-ethylamine Exposure.

Accidental Release Measures
In the event of a spill, follow these procedures carefully.

Spill Cleanup Procedure:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate: Evacuate the immediate area.

Ventilate: Ensure adequate ventilation.

Eliminate Ignition Sources: Remove all sources of ignition.

Containment: If safe to do so, contain the spill using an inert absorbent material such as

sand, earth, or vermiculite. Do not use combustible materials like sawdust.

Neutralization (for corrosive amines): For small spills, consider neutralization with a weak

acid (e.g., citric acid) if it is safe to do so. Use pH paper to confirm neutralization.

Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,

closed container for disposal.[10]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the waste as hazardous material in accordance with local, state, and

federal regulations.

Spill Response Workflow
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Caption: Spill Response Workflow for Thiophene-2-ethylamine.
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Disposal Considerations
Dispose of Thiophene-2-ethylamine and any contaminated materials as hazardous waste.[11]

All waste must be handled in accordance with local, state, and federal regulations.[11] Do not

dispose of this chemical into the environment or down the drain.[11]

Waste Disposal Protocol:

Containerize: Place all Thiophene-2-ethylamine waste into clearly labeled, sealed, and

chemically compatible containers.[11]

Labeling: Ensure containers are properly labeled with the chemical name and all associated

hazards.[11]

Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste

disposal company.[11]

This technical guide is intended to provide comprehensive safety and handling information for

Thiophene-2-ethylamine. It is not exhaustive, and users should always consult the most

recent Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. guidechem.com [guidechem.com]

3. Thiopheneethanamine | C6H9NS | CID 116521 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. fishersci.com [fishersci.com]

5. chemheterocycles.com [chemheterocycles.com]

6. manavchem.com [manavchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b7724666?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b7724666?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b7724666?utm_src=pdf-body
https://www.benchchem.com/product/b7724666?utm_src=pdf-custom-synthesis
https://www.guidechem.com/msds/30433-91-1.html
https://www.guidechem.com/encyclopedia/thiophene-2-ethylamine-dic22076.html
https://pubchem.ncbi.nlm.nih.gov/compound/Thiophene-2-ethylamine
https://www.fishersci.com/store/msds?partNumber=AC354270010&countryCode=US&language=en
https://www.chemheterocycles.com/products/thiophene/thiophene-2-ethylamine-cas-19243-83-3.html
https://manavchem.com/pdf/THIOPHENE-2-ETHYLAMINE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7724666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. chembk.com [chembk.com]

8. assets.thermofisher.cn [assets.thermofisher.cn]

9. Thiophene-2-ethylamine | 30433-91-1 [chemicalbook.com]

10. scribd.com [scribd.com]

11. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

To cite this document: BenchChem. [Thiophene-2-ethylamine: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7724666#thiophene-2-ethylamine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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